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Compound of Interest

Compound Name: Isosorbide-2-mononitrate-13C6

Cat. No.: B12391928 Get Quote

Technical Guide: Isosorbide-2-mononitrate-13C6
Safety and Handling
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of safety and handling information for

Isosorbide-2-mononitrate-13C6. A specific Safety Data Sheet (SDS) for this isotopically

labeled compound was not publicly available at the time of writing. The information herein is

largely extrapolated from the SDS of the unlabeled parent compound, Isosorbide Mononitrate.

The isotopic labeling with 13C is not expected to significantly alter the chemical's hazardous

properties. However, users should always consult the official SDS provided by the supplier

before handling this substance and perform their own risk assessment. This compound is

intended for research use only and not for personal or veterinary use.[1][2]

Introduction
Isosorbide-2-mononitrate-13C6 is a stable isotope-labeled version of Isosorbide-2-

mononitrate, a metabolite of Isosorbide Dinitrate used as an antianginal agent.[3][4][5] In a

research context, it is primarily utilized as an internal standard for quantification of Isosorbide in

biological samples by methods such as Gas Chromatography-Mass Spectrometry (GC-MS) or

Liquid Chromatography-Mass Spectrometry (LC-MS).[1][2] Its molecular formula is ¹³C₆H₉NO₆

and it has a molecular weight of approximately 197.09 g/mol .[2][6]
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Hazard Identification
Based on the data for Isosorbide Mononitrate, the primary hazards are as follows:

Flammability: Flammable solid.[7] Keep away from heat, sparks, open flames, and other

ignition sources.[3][8]

Health Hazards: Suspected of damaging fertility or the unborn child.[7] May cause a variety

of symptoms including headaches, dizziness, and hypotension.[9][10]

GHS Hazard Pictograms (for Isosorbide Mononitrate):

Flame (GHS02)

Health Hazard (GHS08)

Signal Word: Warning[7]

Hazard Statements:

H228: Flammable solid.[7]

H361: Suspected of damaging fertility or the unborn child.[7]

Physical and Chemical Properties
A summary of the physical and chemical properties for Isosorbide-2-mononitrate-13C6 and

its parent compound are presented below.
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Property
Isosorbide-2-mononitrate-
13C6

Isosorbide Mononitrate
(unlabeled)

CAS Number
1391051-97-0 (Relative

Stereo)[2]
16106-20-0[11]

Molecular Formula ¹³C₆H₉NO₆[2][6] C₆H₉NO₆

Molecular Weight 197.09 g/mol [2][6] 191.14 g/mol [6]

Appearance Not specified (likely a solid) Solid

Storage Temperature
2-8°C (Refrigerator) for long-

term storage[2][4]
Room temperature[10][12]

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of the compound and ensure

the safety of laboratory personnel.

Handling:

Handle in a well-ventilated area, preferably in a fume hood.[8][13]

Avoid formation of dust and aerosols.[8]

Use non-sparking tools and take precautionary measures against static discharge.[7][8]

Avoid contact with skin and eyes.[8]

Do not eat, drink, or smoke when using this product.[3]

Wash hands thoroughly after handling.[8]

Storage:

Store in a tightly closed container.[12]

Store in a cool, well-ventilated place.[3]
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For long-term storage, keep refrigerated at 2-8°C.[2][4]

Store away from heat and ignition sources.[7]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling Isosorbide-2-
mononitrate-13C6:

PPE Type Specification

Eye/Face Protection
Tightly fitting safety goggles or a face shield

(conforming to EN166 or NIOSH standards).[8]

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber)

and a lab coat.[8]

Respiratory Protection

If dust is generated or ventilation is inadequate,

a NIOSH-approved respirator for dusts should

be used.[8]

First-Aid Measures
In case of exposure, follow these first-aid procedures:

Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

[13][14]

Skin Contact
Remove contaminated clothing. Wash skin with

plenty of soap and water.[13]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.[7]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[3][8]
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Toxicity Data (for Isosorbide Mononitrate)
The following toxicity data is for the unlabeled Isosorbide Mononitrate and should be

considered indicative for the 13C6 labeled version.

Test Type Species Route Value

LD50 Mouse Oral 1,771 mg/kg[7]

LD50 Rat Oral 2,010 mg/kg[7]

LD50 Mouse Intraperitoneal 1,810 mg/kg[7]

LD50 Rat Intraperitoneal 1,760 mg/kg[7]

Experimental Workflow
The following diagram illustrates a general workflow for handling Isosorbide-2-mononitrate-
13C6 in a research setting.
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General Workflow for Handling Isosorbide-2-mononitrate-13C6

Preparation

Handling

Experimentation

Cleanup and Disposal

Review SDS and Conduct Risk Assessment

Assemble Required PPE

Prepare Well-Ventilated Workspace (Fume Hood)

Retrieve Compound from Storage (2-8°C)

Allow to Equilibrate to Room Temperature

Weigh Required Amount

Prepare Stock/Working Solutions

Use as Internal Standard in Analytical Run (e.g., LC-MS)

Return Unused Compound to StorageDecontaminate Workspace and Equipment

Dispose of Waste According to Institutional and Local Regulations

Click to download full resolution via product page

Caption: General laboratory workflow for Isosorbide-2-mononitrate-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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